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Compound of Interest

Compound Name: Octanedial

Cat. No.: B1618308 Get Quote

An In-Depth Technical Guide to Octanedial
CAS Number: 638-54-0 Molecular Formula: C₈H₁₄O₂

This technical guide provides a comprehensive overview of octanedial, a difunctional

aldehyde. Due to the limited availability of detailed public information, this document focuses

on its fundamental chemical identity, potential synthetic routes, and distinguishes it from the

more commonly documented compound, octanediol. This guide is intended for researchers,

scientists, and drug development professionals who may encounter this molecule.

Chemical and Physical Properties
Detailed experimental data on the physicochemical properties of octanedial are not readily

available in the public domain. The following table summarizes its basic molecular information.

Property Value

CAS Number 638-54-0

Molecular Formula C₈H₁₄O₂

Molecular Weight 142.20 g/mol

IUPAC Name Octanedial

Synthesis of Octanedial
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While specific, detailed experimental protocols for the synthesis of octanedial are scarce in

readily accessible literature, its formation can be inferred from established organic chemistry

principles. Two primary theoretical pathways for its synthesis include the ozonolysis of

cyclooctene and the oxidation of 1,8-octanediol.

Ozonolysis of Cyclooctene
Ozonolysis is a powerful method for cleaving carbon-carbon double bonds to form carbonyl

compounds. In theory, the reaction of ozone (O₃) with cyclooctene would cleave the cyclic

alkene, yielding the linear difunctional octanedial upon a reductive workup.

Experimental Workflow: Ozonolysis of Cyclooctene

Caption: Theoretical workflow for the synthesis of octanedial via ozonolysis of cyclooctene.

Oxidation of 1,8-Octanediol
The oxidation of primary alcohols to aldehydes is a fundamental transformation in organic

synthesis. The di-primary alcohol, 1,8-octanediol, can theoretically be oxidized to form

octanedial. However, controlling the oxidation to prevent the formation of the corresponding

dicarboxylic acid (suberic acid) is a key challenge. It has been noted that in the selective mono-

oxidation of 1,8-octanediol to 8-hydroxyoctanal, octanedial can be a significant byproduct.

Logical Relationship: Oxidation of 1,8-Octanediol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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